Cas no 5703-42-4 (1,3-Dioxane-2-carboxylic acid, 2-methyl-)

• Product Name: 1,3-Dioxane-2-carboxylic acid, 2-methyl-
• CAS No: 5703-42-4
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 1601294
• PubChem ID: 12347872
• Update Time: 2025-04-21

1,3-Dioxane-2-carboxylic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-2-carboxylic acid, 2-methyl-
• 2-methyl-1,3-Dioxane-2-carboxylic acid
• SCHEMBL5172495
• DA-25965
• AKOS006380968
• 5703-42-4

• Inchi： 1S/C6H10O4/c1-6(5(7)8)9-3-2-4-10-6/h2-4H2,1H3,(H,7,8)
• InChI Key： CDXFQIWVEFLCLY-UHFFFAOYSA-N
• SMILES： O1CCCOC1(C(=O)O)C

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76